Cas no 951892-56-1 (5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid)

• Product Name: 5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid
• CAS No: 951892-56-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 4722682
• Update Time: 2025-07-01

5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,5-TRIMETHYLPHENYL)-5-OXOVALERIC ACID
• 7225c
• 5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid

• Inchi： 1S/C14H18O3/c1-9-7-11(3)12(8-10(9)2)13(15)5-4-6-14(16)17/h7-8H,4-6H2,1-3H3,(H,16,17)
• InChI Key： BBXPVCIIYHYCKW-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)C1C=C(C)C(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 285
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid

Introduction to 5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid (CAS No. 951892-56-1) in Modern Chemical and Biomedical Research

The compound 5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid, identified by the CAS number 951892-56-1, represents a significant molecule in the realm of chemical and biomedical research. Its unique structural configuration, featuring a valeric acid moiety attached to a substituted phenyl ring, has garnered attention for its potential applications in drug discovery and synthetic chemistry. This introduction delves into the compound's structural characteristics, its relevance in contemporary research, and emerging applications that highlight its versatility and importance.

Structurally speaking, 5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid is characterized by a branched alkanoic acid backbone with a phenyl group substituted at positions 2, 4, and 5. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various chemical transformations. The presence of the oxo group at the fifth carbon of the valeric acid chain further enhances its reactivity, enabling participation in diverse organic reactions such as condensation, oxidation, and esterification.

In recent years, the compound has found relevance in the synthesis of bioactive molecules. Its aromatic ring system serves as an excellent scaffold for further functionalization, allowing chemists to design derivatives with tailored biological activities. For instance, researchers have explored its utility in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The methyl substituents on the phenyl ring contribute to lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

One of the most compelling aspects of 5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid is its role in medicinal chemistry. The valeric acid moiety is known to interact with biological targets such as enzymes and receptors, making it a promising building block for pharmacophores. Recent studies have demonstrated its incorporation into molecules designed to modulate neurological pathways. For example, derivatives of this compound have been investigated for their potential in treating neurodegenerative disorders due to their ability to cross the blood-brain barrier efficiently.

The compound's reactivity also makes it a valuable intermediate in synthetic organic chemistry. Its ability to undergo selective functionalization allows for the creation of complex molecular architectures with precision. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to introduce additional functional groups onto the 5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid scaffold. These modifications have led to novel compounds with applications ranging from agrochemicals to advanced materials.

Emerging research indicates that 5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid may play a role in materials science as well. Its unique structural features make it suitable for developing polymers with enhanced thermal stability and mechanical strength. Researchers are exploring its incorporation into high-performance resins and coatings that exhibit superior durability under extreme conditions. This interdisciplinary approach highlights the compound's broad utility beyond traditional pharmaceutical applications.

The synthesis of 5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid itself presents an intriguing challenge for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advancements in catalytic systems and green chemistry principles have made it possible to streamline these procedures while minimizing environmental impact. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

Future directions in research on CAS No. 951892-56-1 may explore its potential in nanotechnology and biomedicine further. The compound's ability to form stable complexes with other molecules could be leveraged for drug delivery systems or diagnostic tools. Additionally, its role in designing smart materials that respond to external stimuli may open new avenues for technological development. As our understanding of molecular interactions deepens, so too will the applications of this versatile compound.

In conclusion,5-(2,4,5-Trimethylphenyl)-5-oxovaleric acid stands as a testament to the ingenuity of modern chemical research. Its unique structure and reactivity make it indispensable in drug discovery、synthetic chemistry、and materials science alike。 As scientists continue to uncover new possibilities，this compound will undoubtedly remain at the forefront of innovation，driving progress across multiple disciplines.